Cas no 1807000-11-8 (4-Bromo-2-(difluoromethyl)-6-nitropyridine-3-methanol)
4-Bromo-2-(difluoromethyl)-6-nitropyridine-3-methanol Chemical and Physical Properties
Names and Identifiers
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- 4-Bromo-2-(difluoromethyl)-6-nitropyridine-3-methanol
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- Inchi: 1S/C7H5BrF2N2O3/c8-4-1-5(12(14)15)11-6(7(9)10)3(4)2-13/h1,7,13H,2H2
- InChI Key: QLDANMANEZSMLW-UHFFFAOYSA-N
- SMILES: BrC1C=C([N+](=O)[O-])N=C(C(F)F)C=1CO
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 239
- XLogP3: 1.5
- Topological Polar Surface Area: 78.9
4-Bromo-2-(difluoromethyl)-6-nitropyridine-3-methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029056109-250mg |
4-Bromo-2-(difluoromethyl)-6-nitropyridine-3-methanol |
1807000-11-8 | 97% | 250mg |
$940.80 | 2022-03-31 | |
| Alichem | A029056109-500mg |
4-Bromo-2-(difluoromethyl)-6-nitropyridine-3-methanol |
1807000-11-8 | 97% | 500mg |
$1,613.70 | 2022-03-31 | |
| Alichem | A029056109-1g |
4-Bromo-2-(difluoromethyl)-6-nitropyridine-3-methanol |
1807000-11-8 | 97% | 1g |
$2,950.20 | 2022-03-31 |
4-Bromo-2-(difluoromethyl)-6-nitropyridine-3-methanol Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
Additional information on 4-Bromo-2-(difluoromethyl)-6-nitropyridine-3-methanol
Comprehensive Overview of 4-Bromo-2-(difluoromethyl)-6-nitropyridine-3-methanol (CAS No. 1807000-11-8)
The compound 4-Bromo-2-(difluoromethyl)-6-nitropyridine-3-methanol (CAS No. 1807000-11-8) is a highly specialized pyridine derivative that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. With its unique structural features, including a bromine substituent, a difluoromethyl group, and a nitro functionality, this molecule serves as a versatile intermediate in the synthesis of complex organic compounds. Researchers are particularly interested in its potential applications in drug discovery and crop protection, aligning with current trends in sustainable agriculture and precision medicine.
One of the most frequently searched questions regarding 4-Bromo-2-(difluoromethyl)-6-nitropyridine-3-methanol revolves around its synthetic routes and reactivity. The presence of the nitro group and bromine atom makes it a valuable precursor for nucleophilic aromatic substitution reactions, which are pivotal in constructing heterocyclic frameworks. Recent studies highlight its utility in developing fluoro-containing pharmaceuticals, a hot topic due to the growing demand for bioactive molecules with enhanced metabolic stability. This aligns with the broader industry shift toward fluorinated compounds, which are often explored for their improved pharmacokinetic properties.
Another area of interest is the compound's role in agrochemical innovation. With global concerns about food security and pesticide resistance, researchers are investigating 4-Bromo-2-(difluoromethyl)-6-nitropyridine-3-methanol as a building block for novel crop protection agents. Its difluoromethyl moiety is particularly noteworthy, as fluorinated groups are known to enhance the lipophilicity and bioavailability of agrochemicals. This ties into the larger conversation about sustainable pest management and the need for environmentally friendly solutions.
From a technical standpoint, the compound's physical and chemical properties are critical for its handling and application. Its solubility in organic solvents like dimethyl sulfoxide (DMSO) and methanol makes it suitable for various reaction conditions. Analytical techniques such as nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC) are commonly employed to characterize its purity and structure. These methods are frequently searched by chemists seeking to optimize their synthetic protocols.
In the context of green chemistry, there is increasing scrutiny on the environmental impact of chemical synthesis. 4-Bromo-2-(difluoromethyl)-6-nitropyridine-3-methanol is no exception, with researchers exploring catalytic methods and solvent-free reactions to minimize waste. This reflects the broader scientific community's focus on atom economy and renewable feedstocks, topics that resonate strongly in academic and industrial circles.
Finally, the compound's potential in material science should not be overlooked. Its aromatic core and functional groups make it a candidate for designing advanced materials, such as organic semiconductors or ligands for catalysis. As the demand for high-performance materials grows, so does the interest in multifunctional intermediates like 4-Bromo-2-(difluoromethyl)-6-nitropyridine-3-methanol. This versatility ensures its relevance across multiple disciplines, from pharmaceuticals to nanotechnology.
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